Cas no 1225227-10-0 (N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide)
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide is a specialized organic compound featuring a thiazole core substituted with a tert-butyl group and linked to a piperidine-4-carboxamide moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The tert-butyl group enhances steric hindrance and metabolic stability, while the piperidine carboxamide moiety contributes to conformational flexibility and potential bioactivity. The compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its well-defined structure and synthetic versatility support its application in drug discovery and development. High purity and consistent quality are critical for reliable experimental results.
1225227-10-0 structure
Product Name:N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide
CAS No:1225227-10-0
MF:C13H21N3OS
MW:267.390341520309
MDL:MFCD16189484
CID:5157740
PubChem ID:49657843
Update Time:2025-05-25
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide
- 4-Piperidinecarboxamide, N-[4-(1,1-dimethylethyl)-2-thiazolyl]-
-
- MDL: MFCD16189484
- Inchi: 1S/C13H21N3OS/c1-13(2,3)10-8-18-12(15-10)16-11(17)9-4-6-14-7-5-9/h8-9,14H,4-7H2,1-3H3,(H,15,16,17)
- InChI Key: NYVMUFOPJLPWOS-UHFFFAOYSA-N
- SMILES: S1C=C(C(C)(C)C)N=C1NC(C1CCNCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 297
- XLogP3: 2.2
- Topological Polar Surface Area: 82.3
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01036295-1g |
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide |
1225227-10-0 | 95% | 1g |
¥2828.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01036295-5g |
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide |
1225227-10-0 | 95% | 5g |
¥8218.0 | 2023-04-04 | |
| Enamine | EN300-241901-0.05g |
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide |
1225227-10-0 | 95% | 0.05g |
$468.0 | 2024-06-19 | |
| Enamine | EN300-241901-0.1g |
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide |
1225227-10-0 | 95% | 0.1g |
$490.0 | 2024-06-19 | |
| Enamine | EN300-241901-0.25g |
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide |
1225227-10-0 | 95% | 0.25g |
$513.0 | 2024-06-19 | |
| Enamine | EN300-241901-0.5g |
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide |
1225227-10-0 | 95% | 0.5g |
$535.0 | 2024-06-19 | |
| Enamine | EN300-241901-1.0g |
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide |
1225227-10-0 | 95% | 1.0g |
$557.0 | 2024-06-19 | |
| Enamine | EN300-241901-2.5g |
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide |
1225227-10-0 | 95% | 2.5g |
$1089.0 | 2024-06-19 | |
| Enamine | EN300-241901-5.0g |
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide |
1225227-10-0 | 95% | 5.0g |
$1614.0 | 2024-06-19 | |
| Enamine | EN300-241901-10.0g |
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide |
1225227-10-0 | 95% | 10.0g |
$2393.0 | 2024-06-19 |
N-(4-tert-butyl-1,3-thiazol-2-yl)piperidine-4-carboxamide Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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